N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-phenylbenzamide
• InChI: InChI=1S/C21H20N2O/c1-23(2)18-14-12-17(13-15-18)22-21(24)20-11-7-6-10-19(20)16-8-4-3-5-9-16/h3-15H,1-2H3,(H,22,24)
• InChI Key: YYAOHISJZJYOGO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C21H20N2O
• Molecular Weight: 316.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide, commonly known as DMBA, is a chemical compound that has been widely used in scientific research. This compound is a potent activator of the aryl hydrocarbon receptor (AhR) and has been used to study the mechanism of action of this receptor. DMBA is also used as a model compound for studying the effects of polycyclic aromatic hydrocarbons (PAHs) on human health.

Mechanism of Action

DMBA activates N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide by binding to the ligand-binding domain of the receptor. Upon activation, this compound translocates to the nucleus where it binds to specific DNA sequences called xenobiotic response elements (XREs). This binding leads to the transcriptional activation of target genes, which can have a wide range of biological effects.
Biochemical and Physiological Effects:
DMBA has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce oxidative stress, DNA damage, and inflammation. DMBA has also been shown to have carcinogenic effects in animal models.

Advantages and Limitations for Lab Experiments

DMBA has several advantages as a model compound for studying the effects of PAHs on human health. It is a potent activator of N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide and has been extensively studied in animal models. However, there are also several limitations to using DMBA in lab experiments. It is a highly toxic compound and requires careful handling. Additionally, the carcinogenic effects of DMBA may limit its use in some experiments.

Future Directions

There are several future directions for research involving DMBA. One area of research is the development of novel N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide agonists and antagonists. These compounds could be used to modulate the activity of this compound and potentially treat diseases associated with this compound dysregulation. Another area of research is the development of more sensitive and specific assays for detecting DMBA and other PAHs in environmental samples. Finally, there is a need for more research on the long-term effects of DMBA exposure on human health.

Synthesis Methods

DMBA can be synthesized by the reaction of 4-dimethylaminobenzaldehyde and 2-biphenylcarboxylic acid in the presence of a dehydrating agent. The resulting product is then purified by recrystallization.

Scientific Research Applications

DMBA has been extensively used in scientific research to study the mechanism of action of N-[4-(dimethylamino)phenyl]-2-biphenylcarboxamide. This compound is a transcription factor that plays a crucial role in the regulation of gene expression. DMBA is a potent activator of this compound and has been used to study the downstream effects of this compound activation. DMBA has also been used as a model compound for studying the effects of PAHs on human health.